Cas no 55528-07-9 ((+)-butaclamol hydrochloride)

(+)-butaclamol hydrochloride structure
(+)-butaclamol hydrochloride structure
Product Name:(+)-butaclamol hydrochloride
CAS No:55528-07-9
MF:C25H32ClNO
MW:397.980686187744
CID:944090
PubChem ID:24278400
Update Time:2025-04-19

(+)-butaclamol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (+)-butaclamol hydrochloride
    • SCHEMBL466962
    • CHEMBL1256753
    • AY 23,028
    • Tox21_500187
    • CCG-221491
    • NCGC00260872-01
    • Tox21_500075
    • BDBM46859
    • MLS000028755
    • EU-0100187
    • 55528-07-9
    • ()-Butaclamol (hydrochloride)
    • (+)-Butaclamol HCl
    • B-168
    • (y)-Butaclamol hydrochloride
    • MLS001148641
    • CCG-221379
    • D-033
    • AY 23028
    • DTXSID801017434
    • cid_6852400
    • SMR000058425
    • EU-0100475
    • MFCD00082307
    • (+/-)-Butaclamol hydrochloride, analytical standard, for drug analysis
    • LP00187
    • (+/-)-Butaclamol hydrochloride
    • LP00075
    • 1H-Benzo[6,7]cyclohepta[1,2,3-de]pyrido[2,1-a]isoquinolin-3-ol, 3-(1,1-dimethylethyl)-2,3,4,4a,8,9,13b,14-octahydro-, (3S,4aS,13bS)-,?hydrochloride (1:1)
    • NCGC00260760-01
    • (+)Butaclamol hcl
    • Opera_ID_1212
    • AY-23028
    • (1S,6S,8S)-6-tert-butyl-3-azapentacyclo[11.8.1.03,8.09,22.016,21]docosa-9,11,13(22),16,18,20-hexaen-6-ol;hydrochloride
    • AY 23038;dl-Butaclamol hydrochloride
    • ( inverted question mark)-Butaclamol hydrochloride
    • J-500048
    • CS-0090806
    • HY-122979
    • (+)-Butaclamol (hydrochloride)
    • MDL: MFCD00082307
    • Inchi: 1S/C25H31NO.ClH/c1-24(2,3)25(27)13-14-26-16-21-19-9-5-4-7-17(19)11-12-18-8-6-10-20(23(18)21)22(26)15-25;/h4-10,21-22,27H,11-16H2,1-3H3;1H/t21-,22-,25-;/m0./s1
    • InChI Key: QZRUMKUMFJJARD-AAJWHBHYSA-N
    • SMILES: Cl.O[C@]1(CCN2C[C@H]3C4C=CC=CC=4CCC4=CC=CC(=C34)[C@@H]2C1)C(C)(C)C

Computed Properties

  • Exact Mass: 397.21700
  • Monoisotopic Mass: 397.2172423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 553
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Solubility: H2O: 0.25 mg/mL solutions should be freshly prepared.
  • PSA: 23.47000
  • LogP: 5.58470
  • Optical Activity: [α]27/D +222° in methanol(lit.)

(+)-butaclamol hydrochloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • RTECS:DE8039700

(+)-butaclamol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B920839-5mg
(+)-Butaclamol hydrochloride
55528-07-9
5mg
¥1,129.50 2022-10-10
TRC
B694310-5mg
(+)-Butaclamol Hydrochloride
55528-07-9
5mg
$ 98.00 2023-04-18
TRC
B694310-10mg
(+)-Butaclamol Hydrochloride
55528-07-9
10mg
$ 150.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-252525-5mg
(+)-Butaclamol hydrochloride,
55528-07-9
5mg
¥903.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-252525-5 mg
(+)-Butaclamol hydrochloride,
55528-07-9
5mg
¥903.00 2023-07-11
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd